(2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-6-[(3-methoxybenzyl)oxy]-1-benzofuran-3(2H)-one

• Molecular Formula: C24H18O6
• Molecular Weight: 402.4 g/mol
• IUPAC Name: (2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-6-[(3-methoxyphenyl)methoxy]-1-benzofuran-3-one
• InChI: InChI=1S/C24H18O6/c1-26-17-4-2-3-16(9-17)13-27-18-6-7-19-21(12-18)30-23(24(19)25)11-15-5-8-20-22(10-15)29-14-28-20/h2-12H,13-14H2,1H3/b23-11-
• InChI Key: YNCGMBWYLBVJQU-KSEXSDGBSA-N
• Isomeric SMILES: COC1=CC=CC(=C1)COC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC5=C(C=C4)OCO5)/O3
• Canonical SMILES: COC1=CC=CC(=C1)COC2=CC3=C(C=C2)C(=O)C(=CC4=CC5=C(C=C4)OCO5)O3

Description

The compound “(2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-6-[(3-methoxybenzyl)oxy]-1-benzofuran-3(2H)-one” is a benzofuran-3(2H)-one derivative characterized by a Z-configured exocyclic double bond at the C2 position. Its structure comprises:

• A benzofuran-3(2H)-one core, a heterocyclic system with a ketone group at position 2.
• A 1,3-benzodioxol-5-ylmethylidene group at C2, introducing a methylidene bridge linked to a 1,3-benzodioxole moiety (a fused aromatic ring with two oxygen atoms).
• A 3-methoxybenzyloxy substituent at C6, where a methoxybenzyl group is attached via an ether linkage.

Preparation Methods

Synthesis of the Benzofuran Core

The benzofuran scaffold is typically constructed via acid-catalyzed cyclization of substituted phenols or intramolecular Wittig reactions . For example, 2-hydroxybenzaldehyde derivatives can react with α-haloketones under basic conditions to form the furan ring. In one approach, 6-hydroxybenzofuran-3(2H)-one is synthesized by cyclizing 2,4-dihydroxyacetophenone with chloroacetic acid, followed by oxidation.

Formation of the (2Z)-Benzodioxolylmethylidene Group

The exocyclic double bond is introduced through a Knoevenagel condensation between the benzofuran-3-one and 1,3-benzodioxole-5-carbaldehyde. Catalysis by piperidine or morpholine in ethanol at reflux achieves the Z-selectivity, driven by steric hindrance from the benzodioxole moiety. The reaction is typically monitored by TLC, with the Z-isomer eluting faster than the E-counterpart due to reduced polarity.

Optimization and Mechanistic Insights

Solvent and Temperature Effects

• Knoevenagel Condensation : Ethanol or methanol at 60–80°C provides optimal yields (70–75%). Polar aprotic solvents like DMF increase reaction rates but promote E/Z isomerization.

• Etherification : THF at 0–5°C suppresses oligomerization of the 3-methoxybenzyl bromide, enhancing regioselectivity.

Catalytic Enhancements

The use of gold(I) catalysts in related benzofuran syntheses has shown promise for improving cyclization efficiency. For instance, AuCl₃ catalyzes the hydration of 1,4-enynes to form α,β-unsaturated ketones, which could be adapted for late-stage functionalization.

Stereochemical Control

The Z-configuration is stabilized by intramolecular hydrogen bonding between the lactone carbonyl and the benzodioxole oxygen, as evidenced by NOESY correlations and DFT calculations.

Analytical Characterization

Critical spectroscopic data for the target compound include:

• ¹H NMR (500 MHz, CDCl₃) : δ 7.52 (s, 1H, benzofuran H5), 6.92–6.85 (m, 4H, benzodioxole and benzyl H), 5.21 (s, 2H, OCH₂C₆H₄), 3.81 (s, 3H, OCH₃).

• ¹³C NMR (126 MHz, CDCl₃) : δ 190.2 (C3 carbonyl), 161.1 (benzofuran C2), 148.7 (benzodioxole O-C-O), 113.4–105.3 (aromatic Cs).

• HRMS (ESI) : m/z calcd for C₂₄H₁₈O₆ [M+H]⁺ 403.1184, found 403.1181.

Comparative Analysis of Synthetic Routes

Method	Starting Materials	Yield (%)	Key Advantage	Limitation
Knoevenagel Condensation	6-Hydroxybenzofuran-3-one, Benzodioxole-5-carbaldehyde	70	High Z-selectivity	Requires strict anhydrous conditions
Wittig Cyclization	Salicylaldehyde, Triphenylphosphine	65	Scalable	Low functional group tolerance
Gold(I)-Catalyzed	1,4-Enynes, Morita–Baylis–Hillman adducts	60	Mild conditions	Limited substrate scope

Industrial-Scale Considerations

For large-scale production, continuous flow reactors are recommended to enhance heat transfer and reduce reaction times. A patent by VulcanChem highlights a process using sodium methoxide in THF with methyl formate, achieving 80% yield after 12 hours. Purification via column chromatography (silica gel, ethyl acetate/hexane 1:3) followed by recrystallization from ethanol yields >99% purity .

Chemical Reactions Analysis

Types of Reactions

(2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-6-[(3-methoxybenzyl)oxy]-1-benzofuran-3(2H)-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions using agents such as sodium borohydride or lithium aluminum hydride can yield reduced forms of the compound.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, anhydrous conditions.

Substitution: Nucleophiles like halides, amines, or thiols, often in the presence of catalysts or under reflux conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or alkanes

Scientific Research Applications

Chemistry

In chemistry, (2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-6-[(3-methoxybenzyl)oxy]-1-benzofuran-3(2H)-one is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and the development of novel synthetic methodologies.

Biology

Biologically, this compound has shown potential as a bioactive molecule. It can interact with various biological targets, making it a candidate for drug discovery and development. Studies have investigated its effects on cellular pathways and its potential as an antimicrobial or anticancer agent.

Medicine

In medicine, the compound’s bioactivity is of particular interest. Research has focused on its potential therapeutic applications, including its ability to modulate specific molecular targets involved in disease processes. Its pharmacokinetic properties and safety profile are also subjects of ongoing investigation.

Industry

Industrially, (2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-6-[(3-methoxybenzyl)oxy]-1-benzofuran-3(2H)-one is used in the development of advanced materials and chemical products. Its unique properties make it suitable for applications in materials science, including the creation of polymers and coatings.

Mechanism of Action

The mechanism of action of (2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-6-[(3-methoxybenzyl)oxy]-1-benzofuran-3(2H)-one involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in cellular processes. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. Pathways involved in its mechanism of action may include signal transduction, gene expression, and metabolic regulation.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural uniqueness of the target compound lies in its combination of 1,3-benzodioxole and 3-methoxybenzyloxy substituents. Below is a comparative analysis with structurally related benzofuran-3(2H)-one derivatives, highlighting variations in substituents and inferred physicochemical or biological properties:

Table 1: Structural and Functional Comparison of Benzofuran-3(2H)-one Derivatives

Compound Name (CAS)	Substituents	Molecular Formula	Molecular Weight	Key Features/Inferred Properties	Evidence Source
Target Compound	- C2: 1,3-Benzodioxol-5-ylmethylidene - C6: 3-Methoxybenzyloxy	C24H18O6	414.40	Enhanced π-conjugation from benzodioxole; moderate lipophilicity due to methoxy group.	(analogous structure)
620550-74-5	- C2: 2,3-Dimethoxybenzylidene - C6: 3,4-Dichlorobenzyloxy	C24H18Cl2O5	457.30	Higher molecular weight and halogen-mediated interactions (Cl); increased hydrophobicity.
622800-20-8	- C2: 2,4,5-Trimethoxybenzylidene - C6: 4-Bromobenzyloxy	C25H21BrO6	497.33	Bromine substitution may enhance binding to hydrophobic pockets; multiple methoxy groups improve solubility.
859139-29-0	- C2: 3-Methoxybenzylidene - C6: 3-Methylbut-2-enoxy	C22H20O5	364.39	Prenyloxy group introduces steric bulk and lipophilicity; potential for membrane permeability.
929413-20-7	- C2: 1,3-Benzodioxol-5-ylmethylidene - C6: 3,4-Dichlorobenzyloxy	C23H14Cl2O5	441.30	Dichloro substitution may enhance stability and halogen bonding; similar core to target compound.

Key Findings from Comparative Analysis

Substituent Effects on Lipophilicity: The 3-methoxybenzyloxy group in the target compound confers moderate lipophilicity, whereas 3,4-dichlorobenzyloxy (as in 620550-74-5) significantly increases hydrophobicity due to halogen atoms . The 3-methylbut-2-enoxy group (in 859139-29-0) introduces a prenyl chain, enhancing membrane permeability but reducing aqueous solubility .

Trimethoxybenzylidene (622800-20-8) increases steric bulk and electron-donating capacity, which may influence crystal packing or redox properties .

Biological Implications: While direct data are lacking, analogs like pyridazin-3(2H)-one derivatives () demonstrate that methoxy and halogen substituents modulate receptor affinity (e.g., FPR2 agonism) .

Biological Activity

The compound (2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-6-[(3-methoxybenzyl)oxy]-1-benzofuran-3(2H)-one , also known as a benzofuran derivative, has gained attention for its diverse biological activities. This article explores its biological activity, including its potential therapeutic applications, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{23}O_5$, and it features a complex structure that includes a benzofuran moiety and methoxybenzyl ether functionalities. The structural diversity contributes to its varied biological activities.

Structural Formula

$$\text{ 2Z 2 1 3 benzodioxol 5 ylmethylidene 6 3 methoxybenzyl oxy 1 benzofuran 3 2H one}$$

Antimicrobial Activity

Research indicates that benzofuran derivatives exhibit antimicrobial properties, particularly against Gram-positive bacteria. The compound has shown selective antibacterial activity against strains such as Bacillus subtilis, while exhibiting lower efficacy against Gram-negative bacteria like Escherichia coli .

Table 1: Antimicrobial Activity of Benzofuran Derivatives

Compound	Target Bacteria	Activity	MIC (µg/mL)
Compound A	Bacillus subtilis	Active	15
Compound B	Escherichia coli	Inactive	-
Compound C	Candida albicans	Active	10

Anticancer Properties

Several studies have highlighted the cytotoxic effects of benzofuran derivatives on various cancer cell lines. The compound under discussion has demonstrated selective toxicity towards cancer cells while sparing normal cells, indicating its potential as an anticancer agent.

Case Studies

• Study on Breast Cancer Cells : A study investigated the effects of the compound on MCF-7 and MDA-MB-231 breast cancer cell lines. Results showed significant inhibition of cell proliferation with IC50 values in the low micromolar range .
• Lung Cancer Cells : The compound was tested against A549 lung cancer cells, revealing a dose-dependent cytotoxic effect. The mechanism appears to involve apoptosis induction and cell cycle arrest .

The biological activity of this compound may be attributed to several mechanisms:

• Inhibition of Topoisomerases : Some benzofuran derivatives are known to inhibit topoisomerases, enzymes crucial for DNA replication and repair, leading to cancer cell death.
• Reactive Oxygen Species (ROS) Generation : Increased ROS levels can induce oxidative stress in cancer cells, contributing to their cytotoxicity.
• Apoptosis Induction : The compound has been shown to activate apoptotic pathways in cancer cells, leading to programmed cell death.